Cas no 400871-15-0 (Benzoic acid, 2-[2-(3,4-dihydroxy-5-nitrophenyl)-2-oxoethyl]-)

• Product Name: Benzoic acid, 2-[2-(3,4-dihydroxy-5-nitrophenyl)-2-oxoethyl]-
• CAS No: 400871-15-0
• MF: C₁₅H₁₁NO₇
• MW: 317.250344514847
• CID: 3966888
• Update Time: 2025-03-27

Benzoic acid, 2-[2-(3,4-dihydroxy-5-nitrophenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[2-(3,4-dihydroxy-5-nitrophenyl)-2-oxoethyl]-

• Inchi： 1S/C15H11NO7/c17-12(6-8-3-1-2-4-10(8)15(20)21)9-5-11(16(22)23)14(19)13(18)7-9/h1-5,7,18-19H,6H2,(H,20,21)
• InChI Key： GGDMOMHKLKNQQI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1CC(C1=CC([N+]([O-])=O)=C(O)C(O)=C1)=O

Experimental Properties

• Density: 1.563±0.06 g/cm3(Predicted)
• Melting Point: 166-168 °C
• Boiling Point: 552.4±50.0 °C(Predicted)
• pka: 3.75±0.36(Predicted)